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Introduction

The solvent extraction of uranium from acidic leach liquors is a critical step in the nuclear fuel

cycle. Tertiary amines, such as N-Methyldioctylamine, Tri-n-octylamine (TOA), and Alamine

336, are highly effective extractants for uranium (VI) from sulfate media.[1][2] This process,

often referred to as the Amine Extraction (AMEX) process, is favored for its high selectivity and

efficiency in separating uranium from other metal ions present in the ore leach solution.[1] The

extraction mechanism involves the formation of an ion-pair between the protonated amine and

the anionic uranyl sulfate complex present in the aqueous phase.

Principle of Extraction

In an acidic sulfate solution, uranium (VI) exists predominantly as anionic complexes, such as

uranyl sulfate ([UO₂(SO₄)₂]²⁻) and uranyl trisulfate ([UO₂(SO₄)₃]⁴⁻). Tertiary amines (R₃N),

when dissolved in an organic diluent like kerosene, are protonated by the acid in the aqueous

phase to form an amine salt (R₃NH⁺). This cationic amine salt then extracts the anionic

uranium complex into the organic phase through an anion exchange mechanism. The

efficiency of this extraction is influenced by several factors, including the pH of the aqueous
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phase, the concentrations of the extractant and uranium, the organic-to-aqueous phase ratio

(O/A), and temperature.[3][4]

Stripping

Once the organic phase is loaded with uranium, the uranium is recovered in a process called

stripping. This involves contacting the loaded organic phase with a suitable stripping solution

that can reverse the extraction equilibrium. Common stripping agents include solutions of

sodium carbonate, ammonium carbonate, sodium chloride in dilute sulfuric acid, or ammonium

sulfate.[2][3][5] The choice of stripping agent depends on the desired final product and

downstream processing steps.

Note on N-Methyldioctylamine

While detailed protocols specifically mentioning N-Methyldioctylamine are not extensively

available in the reviewed literature, its chemical structure as a tertiary amine suggests that its

behavior will be very similar to other widely studied tertiary amines like Tri-n-octylamine (TOA)

and Alamine 336. The following protocols and data, based on these analogous compounds,

provide a robust starting point for developing a specific procedure for N-Methyldioctylamine.

Optimization of the presented parameters is recommended for this specific reagent.

Experimental Protocols
1. Protocol for Uranium (VI) Extraction

This protocol describes a batch solvent extraction procedure to transfer uranium (VI) from an

acidic sulfate aqueous phase to an organic phase containing a tertiary amine.

Materials:

Aqueous Phase: Synthetic uranium solution (e.g., 250 mg/L U) prepared by dissolving

UO₂(C₂H₃O₂)₂·2H₂O or another suitable uranium salt in dilute sulfuric acid (e.g., 0.15 M

H₂SO₄).[3][4]

Organic Phase: 0.05 M solution of N-Methyldioctylamine (or a similar tertiary amine like

Alamine 336) in a suitable organic diluent such as kerosene.[3][4] A phase modifier (e.g., 2-

5% isotridecanol) can be added to prevent third-phase formation.[6]
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Separatory funnels

Mechanical shaker

pH meter

Analytical equipment for uranium concentration measurement (e.g., ICP-OES)

Procedure:

Preparation of Phases: Prepare the aqueous and organic phases at the desired

concentrations.

Phase Contact: In a separatory funnel, combine equal volumes of the aqueous and organic

phases (e.g., 25 mL of each, for an O/A ratio of 1).[3][7]

Equilibration: Shake the mixture vigorously using a mechanical shaker for a predetermined

contact time (e.g., 30 minutes) to ensure equilibrium is reached.[4][7]

Phase Separation: Allow the phases to separate by letting the funnel stand for a few

minutes.

Sampling: Carefully separate the two phases. Collect a sample from the aqueous phase

(raffinate) for uranium analysis.

Analysis: Determine the concentration of uranium in the raffinate using a suitable analytical

technique. The concentration of uranium in the organic phase can be calculated by mass

balance.

Calculation of Extraction Efficiency: The extraction efficiency (%E) can be calculated using

the following formula: %E = (([U]initial - [U]final) / [U]initial) * 100 where [U]initial and [U]final

are the initial and final concentrations of uranium in the aqueous phase, respectively.

2. Protocol for Stripping of Uranium (VI)

This protocol describes the back-extraction (stripping) of uranium from the loaded organic

phase into a fresh aqueous solution.
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Materials:

Loaded Organic Phase: The uranium-loaded organic phase from the extraction protocol.

Stripping Solution: 0.5 M ammonium carbonate ((NH₄)₂CO₃) solution.[3][4] Other effective

stripping agents include 5% Na₂CO₃ or 1 M NaCl in 0.05 M H₂SO₄.[8]

Separatory funnels

Mechanical shaker

Analytical equipment for uranium concentration measurement.

Procedure:

Phase Contact: In a separatory funnel, combine the loaded organic phase with the stripping

solution at a specified phase ratio (e.g., an aqueous-to-organic (A/O) ratio of 1/4).[5]

Equilibration: Shake the mixture for a sufficient time to allow for the transfer of uranium into

the stripping solution (e.g., 3-15 minutes).[5]

Phase Separation and Sampling: Allow the phases to separate and collect a sample from the

aqueous strip solution.

Analysis: Determine the uranium concentration in the aqueous strip solution.

Calculation of Stripping Efficiency: The stripping efficiency (%S) can be calculated as: %S =

([U]strip / [U]organic) * (Vstrip / Vorganic) * 100 where [U]strip is the uranium concentration in

the stripping solution, [U]organic is the uranium concentration in the loaded organic phase,

and V represents the volumes of the respective phases. A nearly complete stripping

(99.87%) can be achieved in a single step with 0.5 M (NH₄)₂CO₃.[3]

Data Presentation
Table 1: Effect of Various Parameters on Uranium (VI) Extraction Efficiency using Alamine 336

(as an analogue for N-Methyldioctylamine)
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Parameter Range Studied
Optimal
Condition

Extraction
Efficiency (%)

Reference

H₂SO₄

Concentration
0.05 - 2.0 M 0.15 M ~99.72 [3][4]

Extractant

Concentration
0.005 - 0.1 M 0.05 M ~99.72 [3][4]

O/A Phase Ratio 0.1 - 1.5 1 ~99.72 [4]

Contact Time 1 - 60 min 30 min
Equilibrium

reached
[4]

Temperature 25 - 55 °C 25 °C ~99.72 [3][4]

Table 2: Efficiency of Various Stripping Agents for Uranium Recovery from Loaded Tertiary

Amine

Stripping Agent Concentration
Stripping
Efficiency (%)

Reference

(NH₄)₂CO₃ 0.5 M 99.87 (single stage) [3][4]

Na₂CO₃ 5% >98

NaCl / H₂SO₄ 1 M / 0.05 M High [8]

NH₄NO₃ / HNO₃ 0.9 M / 0.1 M High [8]

H₂SO₄ 15% (v/v) >95

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40189686/
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://pubmed.ncbi.nlm.nih.gov/40189686/
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://pubmed.ncbi.nlm.nih.gov/40189686/
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://pubmed.ncbi.nlm.nih.gov/40189686/
https://www.researchgate.net/publication/390539404_The_solvent_extraction_and_stripping_process_using_Alamine_336_with_a_case_study_of_uranium
https://www.researchgate.net/publication/244534910_Recovery_of_uranium_from_aqueous_solutions_by_trioctylamine_impregnated_polyurethane_foam
https://www.researchgate.net/publication/244534910_Recovery_of_uranium_from_aqueous_solutions_by_trioctylamine_impregnated_polyurethane_foam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Stage

Stripping Stage

Aqueous Feed
(Uranium in H₂SO₄)

Mixing & Equilibration
(Separatory Funnel)

Organic Phase
(N-Methyldioctylamine

in Kerosene)

Phase Separation

Loaded Organic Phase
(Uranium-Amine Complex)

Organic

Raffinate
(Uranium-depleted
Aqueous Phase)

Aqueous

Mixing & Equilibration

Stripping Solution
((NH₄)₂CO₃)

Phase Separation

Pregnant Strip Solution
(Concentrated Uranium)

Aqueous

Barren Organic Phase
(Recycled)

Organic

Click to download full resolution via product page

Caption: Experimental workflow for uranium extraction and stripping.
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Organic Phase (Kerosene)
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Aqueous-Organic Interface
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2R₃N + H₂SO₄ ⇌ (R₃NH)₂SO₄
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Caption: Mechanism of uranium extraction by tertiary amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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